5-methyl-2-[(methylsulfanyl)methyl]-4-oxo-3H,4H-thieno[2,3-d]pyrimidine-6-carboxylic acid

• IUPAC Name: 5-methyl-2-(methylsulfanylmethyl)-4-oxo-3H-thieno[2,3-d]pyrimidine-6-carboxylic acid
• InChI: InChI=1S/C10H10N2O3S2/c1-4-6-8(13)11-5(3-16-2)12-9(6)17-7(4)10(14)15/h3H2,1-2H3,(H,14,15)(H,11,12,13)
• InChI Key: JQXYWLPJFYFWAN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC2=C1C(=O)NC(=N2)CSC)C(=O)O
• Molecular Formula: C10H10N2O3S2
• Molecular Weight: 270.3 g/mol

Description

Synthesis Analysis

The synthesis of this compound involves the condensation of DMF–DMA at the methyl group of the acetyl moiety, followed by cyclization to pyrido[2,3-d]pyrimidin-5-one. This process includes the elimination of N,N-dimethylpropionamide and N-methylation. The acetyl methyl group and the amide carbonyl moiety are both involved in the cyclization.

Chemical Reactions Analysis

When heated under reflux with MeONa in BuOH, 5-acetyl-4-aminopyrimidines, acylated with carboxylic anhydrides or acid chlorides, are transformed into pyrido[2,3-d]pyrimidin-5-one derivatives. In this reaction, the acetyl methyl group and the amide carbonyl moiety participate in the cyclization.